Cas no 4598-86-1 (1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 4598-86-1
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD00464004
• CID: 331531
• PubChem ID: 535976
• Update Time: 2025-07-25

1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-methyl-4-nitro-
• 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• 1-Methyl-4-nitro-pyrazole-3-carboxylic acid
• F0405-1927
• AS-34630
• J-504951
• 1-methyl-4-nitro-pyrazole-3-carboxylate
• 4598-86-1
• AM20100175
• 1-methyl-4-nitro-1H-pyrazole-3-carboxylicacid
• SR-01000407659-1
• A826952
• STK298620
• AKOS000265691
• EU-0035620
• EN300-83464
• SCHEMBL1559275
• Z275141170
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-nitro-
• 1-methyl-4-nitropyrazole-3-carboxylic acid
• SR-01000407659
• BBL009852
• MFCD00464004
• BB 0256947
• PB21704
• CS-0052439
• 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid #
• FT-0635369
• ALBB-004724
• DB-019258
• SY041941
• 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid

• MDL： MFCD00464004
• Inchi： 1S/C5H5N3O4/c1-7-2-3(8(11)12)4(6-7)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： OMMBYRSUPXNTEK-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02800
• Monoisotopic Mass: 171.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 399°Cat760mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.675
• PSA: 100.94000
• LogP: 0.54970
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT